Cas no 1806979-93-0 (4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile)
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
-
- Inchi: 1S/C9H4F2IN3/c10-8(11)7-5(4-14)3-6(1-2-13)15-9(7)12/h3,8H,1H2
- InChI Key: PVYLPIAONYQWLL-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C(C#N)=CC(CC#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 316
- XLogP3: 1.6
- Topological Polar Surface Area: 60.5
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042335-250mg |
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile |
1806979-93-0 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029042335-500mg |
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile |
1806979-93-0 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029042335-1g |
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile |
1806979-93-0 | 97% | 1g |
$2,920.40 | 2022-03-31 |
4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
Research Briefing on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS: 1806979-93-0)
The compound 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS: 1806979-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a cyano group, difluoromethyl group, and iodine atom, makes it a valuable building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to functionalize this compound further.
In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile exhibit promising inhibitory effects on specific enzyme targets, such as kinases and proteases. These findings suggest its potential as a lead compound for the development of new therapeutic agents. However, further in vivo studies are required to validate its efficacy and safety profile.
The compound's mechanism of action is currently under investigation, with hypotheses pointing to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Structural-activity relationship (SAR) studies are ongoing to optimize its pharmacological properties, including solubility, bioavailability, and target specificity.
In conclusion, 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile represents a promising candidate for drug development, with its unique chemical structure and biological activity offering numerous opportunities for innovation. Future research should focus on expanding its synthetic applications, elucidating its mechanism of action, and advancing its preclinical development.
1806979-93-0 (4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)